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Compound of Interest

Compound Name: 3-Ethyl-1H-indol-7-ol

Cat. No.: B13698439

Get Quote

Content Type: Operational Safety & Logistics Guide Audience: Researchers, Drug

Development Scientists, EHS Officers[1]

Executive Safety Summary
Immediate Action Required: Treat 3-Ethyl-1H-indol-7-ol as a hazardous organic solid with

significant susceptibility to oxidative degradation.[1] While specific GHS data for this exact

isomer is often proprietary, its structure (an electron-rich 7-hydroxyindole) dictates a safety

profile combining the corrosivity/irritation of phenols with the instability of alkyl-indoles.[1]

Critical Hazards:

Acute Toxicity: Harmful if swallowed or absorbed through skin (Category 4 estimated based

on SAR).

Severe Irritant: Causes serious eye damage/irritation (Category 2A/1) and skin irritation due

to the phenolic hydroxyl group.

Environmental Hazard: Toxic to aquatic life (Standard for lipophilic phenols).
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Reactivity: highly sensitive to light and air; rapid oxidation produces dark, insoluble melanin-

like tars that complicate waste analysis.[1]

Chemical Profile & Hazard Logic (The "Why")
To ensure safe disposal, one must understand the molecule's behavior. We extrapolate the

safety profile from its core moieties: 7-Hydroxyindole (CAS 2380-84-9) and 3-Ethylindole (CAS

1484-19-1).[1]

Feature Structural Cause Operational Implication

Acidity (pKa ~10) Phenolic -OH at C7

Incompatible with strong

bases; forms salts that may

alter solubility/toxicity.[1]

Oxidation Potential Electron-rich Indole ring

Do not store waste in open

containers.[1] Rapidly turns

black/brown, potentially

confusing waste stream

analysis.

Lipophilicity Ethyl group at C3
High skin permeability. Double-

gloving (Nitrile) is mandatory.

Combustibility Organic Carbon Skeleton

Classified as "Ignitable" (D001)

if dissolved in flammable

solvents; otherwise "Toxic" (T).

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Compound)
Do not dispose of in regular trash or sink.

Containerization: Transfer the solid into a wide-mouth high-density polyethylene (HDPE) or

glass jar.

Expert Tip: If the solid has oxidized (turned dark brown/black), note "Oxidized Indole

Derivative" on the label to prevent EHS confusion regarding the substance's identity.
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Labeling: Affix a hazardous waste label.

Constituents: "3-Ethyl-1H-indol-7-ol (Indole derivative)"[1]

Hazards: Toxic, Irritant.[2][3][4][5]

Segregation: Place the container in the "Solid Toxic/Irritant" waste stream.

Crucial: Keep separate from "Oxidizing Solids" (e.g., nitrates, permanganates) to prevent

exothermic ignition.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Disposal depends heavily on the solvent system used during synthesis or purification.

Halogenated Solvents (DCM, Chloroform):

Collect in "Halogenated Organic Waste" carboy.

Warning: 7-hydroxyindoles can polymerize in acidic halogenated waste. Ensure the waste

stream pH is neutral if possible.

Non-Halogenated Solvents (Methanol, Ethyl Acetate, DMSO):

Collect in "Non-Halogenated Organic Waste" carboy.

Calorific Value: These mixtures are often incinerated for fuel blending. Ensure no heavy

metals are present in the same container.

Aqueous Waste (HPLC Buffers):

If the concentration is <0.1% and the buffer is non-hazardous, check local regulations.

However, due to aquatic toxicity, collection as "Aqueous Hazardous Waste" is the standard

recommendation for drug development labs.

Waste Segregation Decision Tree
The following logic flow ensures you select the correct waste stream, preventing dangerous

cross-reactivity.
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Waste: 3-Ethyl-1H-indol-7-ol

Physical State?

Solid / Powder Liquid / Solution

DISPOSAL A:
Solid Hazardous Waste

(Toxic/Irritant)

Label: Toxic

Solvent Type?

Halogenated
(DCM, CHCl3)

Contains Halogens

Non-Halogenated
(MeOH, EtOAc, DMSO)

Flammable/Organic

Aqueous
(Buffers, Water)

Mostly Water

DISPOSAL B:
Halogenated Organic Waste

DISPOSAL C:
Non-Halo Organic Waste

(Fuel Blending)

DISPOSAL D:
Aqueous Toxic Waste
(Do NOT Drain Pour)

Click to download full resolution via product page

Figure 1: Decision logic for segregating indole-derivative waste streams based on physical

state and solvent composition.[1]
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Emergency Response: Spills & Exposure
Spill Cleanup Protocol:

Evacuate & Ventilate: If dust is airborne, clear the immediate area.

PPE: Wear Nitrile gloves (double layer recommended), lab coat, and safety goggles. Use a

P95/N95 respirator if powder is fine.

Containment:

Solid: Cover with wet paper towels to prevent dust dispersion, then scoop into a waste jar.

Liquid: Adsorb with vermiculite or sand. Do not use sawdust (potential reaction with

concentrated phenols).

Decontamination: Scrub the surface with a dilute surfactant (soap/water) followed by

Ethanol. The area may stain brown/purple due to oxidation; this is cosmetic but indicates

incomplete removal.

First Aid:

Skin Contact: Wash immediately with soap and water for 15 minutes.[5][6] Phenolic

compounds can cause delayed burns/numbness.

Eye Contact: Rinse cautiously with water for 15 minutes.[5][6] Remove contact lenses.[2][3]

[4][7][8] Seek medical attention immediately (Risk of corneal damage).

Regulatory & Compliance Data
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Regulatory Body Classification Code / Note

US EPA (RCRA) Characteristic Waste

Not P-Listed. Likely D001

(Ignitable) if in solvent, or

General Toxic Waste if solid.[1]

DOT (Shipping) Toxic Solid, Organic, n.o.s.[1]
UN 2811, Class 6.1, PG III

(Typical for indoles).[4]

GHS Irritant / Aquatic Tox
H315, H319, H335, H400

(Aquatic Acute 1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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